![molecular formula C17H19BrN2O4S B3553020 ethyl (2-{[(2-bromo-4-ethylphenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate](/img/structure/B3553020.png)
ethyl (2-{[(2-bromo-4-ethylphenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate
Overview
Description
Ethyl (2-{[(2-bromo-4-ethylphenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate, commonly known as BEPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. BEPA is a thiazole-based compound with a molecular weight of 437.35 g/mol.
Mechanism of Action
BEPA is believed to exert its anti-cancer effects by inhibiting the activity of certain enzymes involved in cell proliferation and survival. Specifically, BEPA has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying the structure of chromatin. By inhibiting HDACs, BEPA can induce the expression of genes that promote apoptosis and inhibit cell growth.
Biochemical and Physiological Effects:
BEPA has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, BEPA has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This suggests that BEPA may have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using BEPA in lab experiments is its relatively low toxicity compared to other anti-cancer agents. However, BEPA is not without its limitations. Its solubility in water is relatively low, which can make it difficult to work with in certain experimental settings. Additionally, more research is needed to fully understand the mechanism of action of BEPA and its potential side effects.
Future Directions
There are a number of potential future directions for research on BEPA. One area of interest is its potential use in combination with other anti-cancer agents to enhance their effectiveness. Additionally, more research is needed to fully understand the biochemical and physiological effects of BEPA, as well as its potential applications in the treatment of neurodegenerative disorders. Finally, more research is needed to optimize the synthesis of BEPA and improve its solubility in water, which could make it more useful in experimental settings.
Scientific Research Applications
BEPA has been studied for its potential applications in cancer research. Studies have shown that BEPA can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. BEPA has also been studied for its potential use as an anti-inflammatory agent, as well as its ability to inhibit the activity of certain enzymes involved in the progression of Alzheimer's disease.
properties
IUPAC Name |
ethyl 2-[2-[[2-(2-bromo-4-ethylphenoxy)acetyl]amino]-1,3-thiazol-4-yl]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19BrN2O4S/c1-3-11-5-6-14(13(18)7-11)24-9-15(21)20-17-19-12(10-25-17)8-16(22)23-4-2/h5-7,10H,3-4,8-9H2,1-2H3,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPKGARASMCPSOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)OCC(=O)NC2=NC(=CS2)CC(=O)OCC)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19BrN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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